![molecular formula C13H14N2O3S B5776209 N~2~-methyl-N~2~-(2-naphthylsulfonyl)glycinamide](/img/structure/B5776209.png)
N~2~-methyl-N~2~-(2-naphthylsulfonyl)glycinamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N2-methyl-N2-(2-naphthylsulfonyl)glycinamide involves complex reactions, including methylation and sulfonylation processes. A relevant synthesis involves the use of dimethyl sulfoxide and methyl iodide for methylation, demonstrating the chemical reactivity and the methodology for introducing methyl groups into specific chemical structures (Hakomori, 1964).
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using techniques such as X-ray diffraction, FT-IR, UV–Vis, and NMR. These studies provide insights into the electronic interactions, geometry, and bond dispositions, crucial for understanding the compound's behavior and reactivity (Gültekin et al., 2020).
Chemical Reactions and Properties
Chemical reactions involving N2-methyl-N2-(2-naphthylsulfonyl)glycinamide derivatives often entail nucleophilic substitution and methylation. The electrophilic and nucleophilic nature of these compounds is pivotal in designing synthetic routes and understanding their reactivity (Jia et al., 2009).
Physical Properties Analysis
The physical properties, including solubility, melting points, and crystallinity, are essential for practical applications and handling of the compound. These properties are influenced by the molecular structure and substituents present in the compound, affecting its phase behavior and stability (Patel & Parsania, 2010).
Chemical Properties Analysis
The chemical properties, such as reactivity towards various reagents, stability under different conditions, and the ability to undergo specific chemical transformations, are crucial for its applications in synthesis and material science. Studies focusing on sulfonamide compounds highlight the importance of sulfonyl and methyl groups in determining the chemical properties and reactivity of these molecules (Deruiter et al., 1989).
properties
IUPAC Name |
2-[methyl(naphthalen-2-ylsulfonyl)amino]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3S/c1-15(9-13(14)16)19(17,18)12-7-6-10-4-2-3-5-11(10)8-12/h2-8H,9H2,1H3,(H2,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZNKZYHXNPXAOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N)S(=O)(=O)C1=CC2=CC=CC=C2C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~2~-methyl-N~2~-(naphthalen-2-ylsulfonyl)glycinamide |
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